4-(Ethyl(tetrahydrothiophen-3-yl)amino)benzoic acid
Overview
Description
Scientific Research Applications
Hydrogen-Bonded Supramolecular Structures
Research into hydrogen-bonded supramolecular structures involves examining compounds with similar functionalities to 4-(Ethyl(tetrahydrothiophen-3-yl)amino)benzoic acid. For instance, studies have highlighted the formation of edge-fused and alternating rings through N-H...O and N-H...N hydrogen bonds, contributing to our understanding of molecular assembly and potential applications in material science and nanotechnology (Portilla et al., 2007).
Antimicrobial Activity of Amino Acid Derivatives
Investigations into the antimicrobial activity of amino acid and sulfamoyl or pyrrole derivatives attached to benzoimidazolyl moieties have shown significant effectiveness against a range of bacterial and fungal strains. This research suggests potential applications in developing new antimicrobial agents and highlights the importance of structural diversity in drug discovery (El-Meguid, 2014).
Development of Novel Fluorescence Probes
The synthesis of novel fluorescence probes for detecting reactive oxygen species (ROS) demonstrates the utility of benzoic acid derivatives in creating tools for biological and chemical applications. Such probes can reliably detect and distinguish specific ROS, contributing to our understanding of oxidative stress and its implications in various diseases (Setsukinai et al., 2003).
Novel Prodrugs for Cancer Therapy
Research into the synthesis of novel prodrugs that are activated to cytotoxic alkylating agents by carboxypeptidase G2 highlights the potential of benzoic acid derivatives in cancer therapy. These prodrugs are designed to be activated at the tumor site, offering a targeted approach to treatment and minimizing systemic toxicity (Springer et al., 1990).
Synthesis of Antifungal Agents
The development of triazolylindole derivatives for antifungal activity showcases the application of benzoic acid derivatives in synthesizing compounds with specific antimicrobial properties. This research contributes to the ongoing search for more effective and safer antifungal agents (Singh & Vedi, 2014).
Properties
IUPAC Name |
4-[ethyl(thiolan-3-yl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2S/c1-2-14(12-7-8-17-9-12)11-5-3-10(4-6-11)13(15)16/h3-6,12H,2,7-9H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRMMELHAWLIQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCSC1)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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